Cas no 1260861-30-0 (1-(3,4-Dimethylphenyl)cyclobutane-1-carboxylic acid)

1-(3,4-Dimethylphenyl)cyclobutane-1-carboxylic acid is a cyclobutane-based carboxylic acid derivative featuring a 3,4-dimethylphenyl substituent. This compound is of interest in organic synthesis and pharmaceutical research due to its rigid cyclobutane core and aromatic substitution pattern, which can influence steric and electronic properties. The presence of both carboxylic acid and dimethylphenyl groups offers versatility in further functionalization, making it a valuable intermediate for the development of bioactive molecules or materials. Its structural characteristics may also contribute to enhanced stability or specific binding interactions in target applications. Suitable for controlled reactions, it is typically handled under standard laboratory conditions.

1-(3,4-Dimethylphenyl)cyclobutane-1-carboxylic acid structure

1260861-30-0 structure

Product Name:1-(3,4-Dimethylphenyl)cyclobutane-1-carboxylic acid

CAS No:1260861-30-0

MF:C₁₃H₁₆O₂

MW:204.264944076538

CID:5708060

PubChem ID:62901128

Update Time:2025-05-26

1-(3,4-Dimethylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(3,4-dimethylphenyl)cyclobutane-1-carboxylicacid
- CS-0287886
- 1-(3,4-dimethylphenyl)cyclobutane-1-carboxylic acid
- EN300-1122509
- 1-(3,4-dimethylphenyl)cyclobutanecarboxylic acid
- AKOS012197595
- 1260861-30-0
- 1-(3,4-Dimethylphenyl)cyclobutane-1-carboxylic acid
- Inchi： 1S/C13H16O2/c1-9-4-5-11(8-10(9)2)13(12(14)15)6-3-7-13/h4-5,8H,3,6-7H2,1-2H3,(H,14,15)
- InChI Key： OVQWKRHTDMLBNX-UHFFFAOYSA-N
- SMILES： OC(C1(C2C=CC(C)=C(C)C=2)CCC1)=O

Computed Properties

Exact Mass: 204.115029749g/mol
Monoisotopic Mass: 204.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 37.3Å²

1-(3,4-Dimethylphenyl)cyclobutane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1122509-0.05g	1-(3,4-dimethylphenyl)cyclobutane-1-carboxylic acid	1260861-30-0	95%	0.05g	$768.0	2023-10-26
Enamine	EN300-1122509-0.1g	1-(3,4-dimethylphenyl)cyclobutane-1-carboxylic acid	1260861-30-0	95%	0.1g	$804.0	2023-10-26
Enamine	EN300-1122509-0.25g	1-(3,4-dimethylphenyl)cyclobutane-1-carboxylic acid	1260861-30-0	95%	0.25g	$840.0	2023-10-26
Enamine	EN300-1122509-0.5g	1-(3,4-dimethylphenyl)cyclobutane-1-carboxylic acid	1260861-30-0	95%	0.5g	$877.0	2023-10-26
Enamine	EN300-1122509-1.0g	1-(3,4-dimethylphenyl)cyclobutane-1-carboxylic acid	1260861-30-0		1g	$1142.0	2023-06-09
Enamine	EN300-1122509-2.5g	1-(3,4-dimethylphenyl)cyclobutane-1-carboxylic acid	1260861-30-0	95%	2.5g	$1791.0	2023-10-26
Enamine	EN300-1122509-5.0g	1-(3,4-dimethylphenyl)cyclobutane-1-carboxylic acid	1260861-30-0		5g	$3313.0	2023-06-09
Enamine	EN300-1122509-10.0g	1-(3,4-dimethylphenyl)cyclobutane-1-carboxylic acid	1260861-30-0		10g	$4914.0	2023-06-09
Enamine	EN300-1122509-1g	1-(3,4-dimethylphenyl)cyclobutane-1-carboxylic acid	1260861-30-0	95%	1g	$914.0	2023-10-26
Enamine	EN300-1122509-5g	1-(3,4-dimethylphenyl)cyclobutane-1-carboxylic acid	1260861-30-0	95%	5g	$2650.0	2023-10-26

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Additional information on 1-(3,4-Dimethylphenyl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(3,4-Dimethylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1260861-30-0)

1-(3,4-Dimethylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1260861-30-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This cyclobutane derivative, characterized by its unique carboxylic acid functional group and 3,4-dimethylphenyl substitution, serves as a versatile intermediate in synthetic chemistry. Its molecular structure combines aromatic and aliphatic features, making it valuable for designing novel drug candidates and advanced materials.

In recent years, the demand for cyclobutane-based compounds has surged due to their role in medicinal chemistry, particularly in the development of protease inhibitors and anti-inflammatory agents. Researchers frequently search for "CAS 1260861-30-0 applications" or "1-(3,4-Dimethylphenyl)cyclobutane-1-carboxylic acid synthesis," reflecting its relevance in cutting-edge studies. The compound's rigid cyclobutane ring enhances metabolic stability, a critical factor in drug design, aligning with the industry's focus on improving pharmacokinetic properties.

The synthesis of 1-(3,4-Dimethylphenyl)cyclobutane-1-carboxylic acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation and carboxylation. Analytical techniques like HPLC and NMR spectroscopy are essential for purity verification, addressing common queries such as "how to characterize CAS 1260861-30-0." Its solubility in polar solvents like DMSO and methanol further expands its utility in formulation studies.

Beyond pharmaceuticals, this compound is explored in polymer science for creating high-performance resins. Environmental sustainability trends have also spurred interest in "green synthesis of cyclobutane derivatives," where 1-(3,4-Dimethylphenyl)cyclobutane-1-carboxylic acid serves as a model for eco-friendly catalytic processes. Its low toxicity profile, confirmed by preliminary assays, supports its adoption in biocompatible materials.

Ongoing research investigates the compound's potential in photoactive materials, leveraging its aromatic system for light-harvesting applications. With the rise of AI-driven drug discovery, computational studies on CAS 1260861-30-0 have increased, focusing on molecular docking and QSAR modeling. These advancements address popular search terms like "cyclobutane carboxylic acid in drug design" and "computational chemistry of 1260861-30-0."

In summary, 1-(3,4-Dimethylphenyl)cyclobutane-1-carboxylic acid exemplifies innovation at the intersection of chemistry and technology. Its adaptability across disciplines—from life sciences to renewable energy—ensures its prominence in scientific literature and industrial applications, making it a compound of enduring interest.